Cas no 1072-70-4 (5-Methyl-1,3-oxazolidin-2-one)

5-Methyl-1,3-oxazolidin-2-one structure

Product Name:5-Methyl-1,3-oxazolidin-2-one

CAS No:1072-70-4

Molecular Formula:C₄H₇NO₂

Molecular Weight:101.10388

MDL:MFCD00068871

CID:204270

PubChem ID:136837

5-Methyl-1,3-oxazolidin-2-one Properties

Names and Identifiers

- 2-Oxazolidinone,5-methyl-
- 5-methyl-1,3-oxazolidin-2-one
- 5-Methyloxazolidin-2-one
- 2-Oxazolanone,5-methyl
- 2-Oxazolidinone,5-methyl
- 5-(R)-methyl-oxazolidin-2-one
- 5-METHYL-2-OXAZOLIDINONE
- 5-methyl-2-oxo-1,3-oxazolidine
- 5-methyl-oxazolidin-2-one
- 5-methyloxazolidine-2-one
- NSC 37750
- CS-0308136
- NSC-169461
- SCHEMBL1063161
- NSC169461
- 1072-70-4
- NSC 169461
- MFCD00068871
- DTXSID401030688
- NSC-37750
- A921485
- Z1198149952
- NSC37750
- AKOS006271551
- 2-Oxazolidinone, 5-methyl-
- FT-0759521
- SB46790
- SY345860
- NS-01000
- EN300-109031
- MFCD19217576
- AMY3772
- 2-Oxazolanone, 5-methyl-
- HBRXQSHUXIJOKV-UHFFFAOYSA-N
- DB-083528
- 5-methyloxazolidin-2-one
- SY259553
- ALBB-022254
- (5S)-5-methyloxazolidin-2-one
- MFCD19223514
- .(S)-5-methyl-oxazolidin-2-one
- 5-Methyl-2-oxazolidinone
- 5-Methyl-1,3-oxazolidin-2-one
- +Expand
- MDL： MFCD00068871
- InChIKey： HBRXQSHUXIJOKV-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H7NO2/c1-3-2-5-4(6)7-3/h3H,2H2,1H3,(H,5,6)
- SMILES： O=C1OC(C)CN1

Computed Properties

Exact Mass: 101.04800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 101.048
Heavy Atom Count: 7
Complexity: 91.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.2
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 38.3Å²

Experimental Properties

LogP: 0.44350
PSA: 38.33000
Refractive Index: 1.425
Boiling Point: 302.6°Cat760mmHg
Flash Point: 136.8°C
Density: 1.095

5-Methyl-1,3-oxazolidin-2-one Security Information

5-Methyl-1,3-oxazolidin-2-one Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-1,3-oxazolidin-2-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007BAB-1g	5-Methyloxazolidin-2-one	1072-70-4	95%	1g	$242.00
A2B Chem LLC	AD40419-1g	5-Methyl-1,3-oxazolidin-2-one	1072-70-4	95%	1g	$214.00	2024-04-20
Aaron	AR007BIN-250mg	5-Methyloxazolidin-2-one	1072-70-4	95%	250mg	$94.00
abcr	AB413405-500 mg	5-Methyl-1,3-oxazolidin-2-one; 95%	1072-70-4		500 mg	€339.20	2023-07-19
Ambeed	A331208-1g	5-Methyloxazolidin-2-one	1072-70-4	95%	1g	$260.0	2024-04-26
Chemenu	CM311827-5g	5-Methyloxazolidin-2-one	1072-70-4	95%	5g	$737
Enamine	EN300-109031-0.05g	5-methyl-1,3-oxazolidin-2-one	1072-70-4	95%	0.05g	$142.0	2023-10-27
eNovation Chemicals LLC	D509011-1g	5-methyl-1,3-oxazolidin-2-one	1072-70-4	95%	1g	$395	2022-10-13
TRC	M329773-10mg	5-Methyl-1,3-oxazolidin-2-one	1072-70-4		10mg	$ 50.00	2022-06-03

5-Methyl-1,3-oxazolidin-2-one Related Literature

1. Versatile route to 2,6-dideoxyamino sugars from non-sugar materials: Syntheses of vicenisamine and kedarosamine

Yoshitaka Matsushima,Takuya Nakayama,Shigehiro Tohyama,Tadashi Eguchi,Katsumi Kakinuma J. Chem. Soc. Perkin Trans. 1 2001 569
2. Urethane group directed reductive couplings mediated by SmI2

Fuyuhiko Matsuda,Motoi Kawatsura,Fumiko Dekura,Haruhisa Shirahama J. Chem. Soc. Perkin Trans. 1 1999 2371
3. Bifunctional organocatalysts for the conversion of CO2, epoxides and aryl amines to 3-aryl-2-oxazolidinones

Ya-Fei Xie,Cheng Guo,Lei Shi,Bang-Hua Peng,Ning Liu Org. Biomol. Chem. 2019 17 3497
4. Control of stereochemistry with phosphine oxides: asymmetric synthesis of 4-alkenyloxazolidin-2-ones with 1,4-related stereogenic centres across a double bond

Jonathan Clayden,Stuart Warren J. Chem. Soc. Perkin Trans. 1 1998 2923
5. Efficient synthesis of 2-oxazolidinones from epoxides and carbamates catalyzed by amine-functionalized ionic liquids

Jianpeng Shang,Zuopeng Li,Caina Su,Yong Guo,Youquan Deng RSC Adv. 2015 5 71765
6. Predicting dielectric constants of pure liquids: fragment-based Kirkwood–Fr?hlich model applicable over a wide range of polarity

Rémi Bouteloup,Didier Mathieu Phys. Chem. Chem. Phys. 2019 21 11043
7. Synthesis of oxazolidinones: rhodium-catalyzed C–H amination of N-mesyloxycarbamates

Hélène Lebel,Laura Mamani Laparra,Maroua Khalifa,Carl Trudel,Clément Audubert,Mathieu Szponarski,Cédric Dicaire Leduc,Emna Azek,Matthias Ernzerhof Org. Biomol. Chem. 2017 15 4144
8. Converting urea into high value-added 2-oxazolidinones under solvent-free conditions

Peixue Wang,Qinghe Li,Shimin Liu,Youquan Deng RSC Adv. 2016 6 94382
9. Influence of the catalyst structure in the cycloaddition of isocyanates to oxiranes promoted by tetraarylstibonium cations

Mengxi Yang,Nilanjana Pati,Guillaume Bélanger-Chabot,Masato Hirai,Fran?ois P. Gabba? Dalton Trans. 2018 47 11843
10. Magnesium-mediated intramolecular reductive coupling: a stereoselective synthesis of C2-symmetric 3,4-bis-silyl-substituted adipic acid derivatives

Pintu K. Kundu,Sunil K. Ghosh Org. Biomol. Chem. 2009 7 4611

1072-70-4 (5-Methyl-1,3-oxazolidin-2-one) Related Products

119736-09-3(5-Aminomethyl-2-oxazolidinone)

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1072-70-4)5-Methyl-1,3-oxazolidin-2-one

Purity:99%/99%

Quantity:1g/5g

Price($):234.0/815.0